Cas no 2246913-23-3 (4,4,5,5-tetramethyl-2-(oxan-3-ylidene)methyl-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-(oxan-3-ylidene)methyl-1,3,2-dioxaborolane
• CAS No: 2246913-23-3
• MF: C₁₂H₂₁BO₃
• MW: 224.104344129562
• CID: 5463894
• PubChem ID: 165661506
• Update Time: 2025-10-28

4,4,5,5-tetramethyl-2-(oxan-3-ylidene)methyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• Z2755863718
• 4,4,5,5-tetramethyl-2-[(oxan-3-ylidene)methyl]-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-{[(3Z)-oxan-3-ylidene]methyl}-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-(oxan-3-ylidene)methyl-1,3,2-dioxaborolane

• Inchi： 1S/C12H21BO3/c1-11(2)12(3,4)16-13(15-11)8-10-6-5-7-14-9-10/h8H,5-7,9H2,1-4H3/b10-8-
• InChI Key： CCFGUFMNTSVEDE-NTMALXAHSA-N
• SMILES： O1B(/C=C2\COCCC\2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 224.1583747 g/mol
• Monoisotopic Mass: 224.1583747 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 224.11
• Topological Polar Surface Area: 27.7

Additional information on 4,4,5,5-tetramethyl-2-(oxan-3-ylidene)methyl-1,3,2-dioxaborolane

Comprehensive Guide to 4,4,5,5-Tetramethyl-2-(oxan-3-ylidene)methyl-1,3,2-dioxaborolane (CAS No. 2246913-23-3)

4,4,5,5-Tetramethyl-2-(oxan-3-ylidene)methyl-1,3,2-dioxaborolane (CAS No. 2246913-23-3) is a highly versatile boron-containing compound widely used in organic synthesis, pharmaceutical research, and material science. Its unique molecular structure, featuring a dioxaborolane core and a tetra-substituted configuration, makes it an essential intermediate in modern chemistry. This article explores its properties, applications, and market trends while addressing frequently asked questions in the field.

The compound belongs to the class of organoboron compounds, which have gained significant attention due to their role in Suzuki-Miyaura cross-coupling reactions, a Nobel Prize-winning methodology. Researchers often search for "4,4,5,5-tetramethyl dioxaborolane derivatives" or "oxan-3-ylidene boron reagents" when exploring novel synthetic pathways. Its CAS No. 2246913-23-3 is frequently referenced in patent literature and academic papers, highlighting its industrial relevance.

One of the most notable features of 4,4,5,5-Tetramethyl-2-(oxan-3-ylidene)methyl-1,3,2-dioxaborolane is its stability under various reaction conditions, making it ideal for catalysis and polymer chemistry. Recent studies have investigated its potential in OLED materials and bioimaging probes, aligning with the growing demand for advanced functional materials. Users often inquire about "boron-based building blocks for drug discovery" or "high-purity dioxaborolane suppliers," reflecting its expanding applications.

From a commercial perspective, the global market for specialty boron compounds like this is projected to grow steadily, driven by pharmaceutical and electronics industries. Manufacturers emphasize CAS 2246913-23-3 in product catalogs to meet the needs of researchers working on heterocyclic synthesis and metal-organic frameworks. Environmental considerations have also led to increased interest in "green chemistry applications of dioxaborolanes" and "sustainable boron reagents."

Quality control is critical when handling 4,4,5,5-Tetramethyl-2-(oxan-3-ylidene)methyl-1,3,2-dioxaborolane, with analytical techniques like NMR spectroscopy and HPLC ensuring purity. The compound's lipophilicity and reactivity profile make it valuable for designing enzyme inhibitors and bioconjugates. Common search queries include "storage conditions for air-sensitive boronates" and "handling precautions for CAS 2246913-23-3," indicating practical user concerns.

Innovative research directions involve modifying the oxan-3-ylidene moiety to create customized boronic acid derivatives for targeted applications. The compound's compatibility with microwave-assisted synthesis and flow chemistry setups has been demonstrated in recent publications. Industry professionals frequently search for "scale-up synthesis of tetramethyl dioxaborolanes" and "regulatory status of boron intermediates," reflecting commercialization interests.

In conclusion, 4,4,5,5-Tetramethyl-2-(oxan-3-ylidene)methyl-1,3,2-dioxaborolane (CAS No. 2246913-23-3) represents a critical tool in contemporary chemical research. Its multifaceted applications span from medicinal chemistry to advanced materials engineering, with ongoing studies uncovering new possibilities. The compound's prominence in scientific literature and industrial catalogs ensures continued relevance in solving modern chemical challenges.